Cas no 216700-85-5 (diethyl-1,2-oxazole-4-carboxylic acid)

• Product Name: diethyl-1,2-oxazole-4-carboxylic acid
• CAS No: 216700-85-5
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD04117280
• CID: 243335
• PubChem ID: 2758242
• Update Time: 2025-04-19

diethyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 3,5-diethyl-
• 3,5-Diethylisoxazole-4-carboxylic acid
• 3,5-Diethyl-isoxazole-4-carboxylic acid
• AC1MBXPR
• AG-A-48416
• CTK1A0111
• HMS1702C21
• MolPort-000-154-224
• SureCN6560660
• diethyl-1,2-oxazole-4-carboxylic acid
• BAS 13619485
• 7370AD
• ST50321732
• BB 0253308
• 3,5-diethyl-1,2-oxazole-4-carboxylic acid
• SCHEMBL6560660
• CS-B1745
• 4-Isoxazolecarboxylicacid,3,5-diethyl-(9CI)
• AKOS000505697
• 216700-85-5
• MFCD04117280
• CS-13466
• DTXSID80374236
• 3, 5-diethyl-1, 2-oxazole-4-carboxylic acid
• DB-283769
• 4-ISOXAZOLECARBOXYLIC ACID, 3,5-DIETHYL-

• MDL： MFCD04117280
• Inchi： 1S/C8H11NO3/c1-3-5-7(8(10)11)6(4-2)12-9-5/h3-4H2,1-2H3,(H,10,11)
• InChI Key： BLZLCWBWUXIGQV-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(C(=O)O)C(CC)=N1

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 290.3±35.0 °C at 760 mmHg
• Flash Point: 129.4±25.9 °C
• PSA: 63.33
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

diethyl-1,2-oxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles